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Compound of Interest

Compound Name: Rabeprazole-d4

Cat. No.: B602534 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential safety and logistical

information for the handling of Rabeprazole-d4, a deuterated analog of the proton pump

inhibitor Rabeprazole. Adherence to these procedures is critical for maintaining a safe

laboratory environment and ensuring the integrity of research.

Hazard Identification and Personal Protective Equipment
(PPE)
Rabeprazole-d4 is classified as a hazardous substance. It is harmful if swallowed, causes skin

irritation, serious eye irritation, and may cause respiratory irritation.[1] Therefore, appropriate

personal protective equipment must be worn at all times when handling this compound.

Recommended Personal Protective Equipment:
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Protection Type Specification Purpose

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[2]

To prevent eye contact which

can cause serious irritation.[1]

Hand Protection

Impervious, fire/flame resistant

gloves (e.g., nitrile rubber).

Gloves must be inspected prior

to use.[2]

To prevent skin contact which

can cause irritation.[1]

Skin and Body Protection
A laboratory coat or impervious

clothing.[2][3]

To protect skin from accidental

splashes or spills.

Respiratory Protection

NIOSH-approved N100 or

CEN-approved FFP3

particulate respirators are

recommended as a backup to

engineering controls.[2]

To be used if ventilation is

inadequate or in case of

aerosol formation to prevent

respiratory tract irritation.[1][4]

Quantitative Data Summary
The following table summarizes key quantitative data for Rabeprazole-d4.

Property Value

Molecular Formula C₁₈H₁₇D₄N₃O₃S[5]

Molecular Weight 363.47 g/mol [5][6]

Monoisotopic Mass 363.15546970 Da[7]

Storage Temperature -20°C[5][6]

Operational and Disposal Plans
Strict adherence to the following procedural steps is mandatory for the safe handling and

disposal of Rabeprazole-d4.
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Handling and Storage Protocol
Engineering Controls: Always handle Rabeprazole-d4 in a well-ventilated area, preferably

within a laboratory fume hood or other form of local exhaust ventilation.[2]

Avoiding Exposure: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1] Prevent

contact with skin and eyes.[2]

Hygiene Practices: Do not eat, drink, or smoke when using this product. Wash hands

thoroughly before breaks and immediately after handling the compound.[3]

Storage: Keep the container tightly closed in a dry and well-ventilated place.[2] Store at

-20°C for long-term stability.[5][6][8][9]

First Aid Measures
Exposure Route Procedure

If Swallowed
Rinse mouth with water. Do not induce vomiting.

Call a doctor if you feel unwell.[4][10]

If on Skin

Take off contaminated clothing immediately.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, get medical

advice.[4][11]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[3][4][11]

If Inhaled

Move the person into fresh air. If not breathing,

give artificial respiration. If you feel unwell, get

medical help.[4][11]

Disposal Plan
Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[11] Do not allow the product to enter drains.

[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b602534?utm_src=pdf-body
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=858
https://cdn.caymanchem.com/cdn/msds/26118m.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=858
https://gps.mylwebhub.com/~/media/Global%20Product%20Catalog/US%20Product%20Catalog/Files/Safety%20Data%20Sheets/R/RABEPRAZOLE_NA_DR_TABS_MTR_NGHS_EN.ashx
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=858
https://www.lgcstandards.com/ES/en/Rabeprazole-d4/p/TRC-R070492
https://www.myskinrecipes.com/shop/en/isotopically-labeled-standards/110374--rabeprazole-d4.html
https://www.medchemexpress.com/rabeprazole-d4-sodium.html
https://www.medchemexpress.com/rabeprazole-d4.html
https://chemdmart.com/public/assets/images/productDoc/rabeprazole-msds.pdf
https://sds.edqm.eu/pdf/SDS/EDQM_201600784_1.0_SDS_EN.pdf?ref=1618735473
https://chemdmart.com/public/assets/images/productDoc/rabeprazole-msds.pdf
https://www.echemi.com/sds/rabeprazole-pd1805103490.html
https://gps.mylwebhub.com/~/media/Global%20Product%20Catalog/US%20Product%20Catalog/Files/Safety%20Data%20Sheets/R/RABEPRAZOLE_NA_DR_TABS_MTR_NGHS_EN.ashx
https://chemdmart.com/public/assets/images/productDoc/rabeprazole-msds.pdf
https://www.echemi.com/sds/rabeprazole-pd1805103490.html
https://chemdmart.com/public/assets/images/productDoc/rabeprazole-msds.pdf
https://www.echemi.com/sds/rabeprazole-pd1805103490.html
https://www.echemi.com/sds/rabeprazole-pd1805103490.html
https://chemdmart.com/public/assets/images/productDoc/rabeprazole-msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow: Chemical Spill Response
The following diagram outlines the procedural workflow for responding to a chemical spill of

Rabeprazole-d4. Adherence to this workflow is critical to mitigate exposure and environmental

contamination.
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Initial Response

Spill Containment & Cleanup

Disposal and Reporting
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Clean the Area
(Sweep or vacuum solid material)
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Complete a Spill
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Chemical Spill Response Workflow for Rabeprazole-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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